Cas no 2137610-57-0 (1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid
• CAS No: 2137610-57-0
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6264015
• PubChem ID: 165478330
• Update Time: 2025-07-10

1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid
• EN300-1083579
• 2137610-57-0
• 1-({[(tert-butoxy)carbonyl]amino}methyl)cyclooctane-1-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-11-15(12(17)18)9-7-5-4-6-8-10-15/h4-11H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： AZQQINZXWMCBLL-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCCCCCC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid

Introduction to 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid (CAS No. 2137610-57-0)

1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137610-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amino acid derivatives and exhibits a unique structural framework characterized by a cyclooctane core substituted with an amide-like functional group. The presence of a tert-butoxy carbonyl moiety and a methylamino side chain imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The structure of 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid is notable for its potential applications in medicinal chemistry. The cycloalkane backbone, specifically cyclooctane, offers rigidity that can be exploited to enhance binding affinity in protein-ligand interactions. This structural motif has been widely studied for its ability to mimic natural amino acid residues, thereby serving as a scaffold for peptidomimetics. The amide bond introduced by the tert-butoxy carbonylamino group not only provides stability but also allows for further functionalization via peptide coupling reactions, which are essential in constructing biologically active peptides and proteins.

In recent years, there has been growing interest in the development of cycloalkane-based peptidomimetics due to their improved pharmacokinetic profiles compared to traditional peptides. The compound 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid aligns with this trend, as it combines the benefits of cycloalkyl substitution with protective group chemistry. The tert-butoxycarbonyl (Boc) group is a well-established protecting group in peptide synthesis, ensuring that the amine functionality remains inert under various reaction conditions until selectively deprotected. This feature makes the compound particularly useful in multi-step synthetic routes where orthogonal protection-deprotection strategies are required.

The utility of this compound extends to its role as a precursor in the synthesis of bioactive molecules targeting neurological disorders. Cycloalkyl derivatives have been explored as potential scaffolds for modulating neurotransmitter receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of cyclooctane-1-carboxylic acid exhibit promising interactions with certain protein targets, suggesting their potential as lead compounds or intermediates for further optimization. The incorporation of an amine group into the cycloalkyl framework allows for selective derivatization, enabling chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability.

From a synthetic chemistry perspective, 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid serves as a versatile building block for constructing more complex heterocyclic systems. The presence of both an amide and an amine moiety provides multiple sites for chemical modification, facilitating the introduction of additional functional groups such as hydroxyls, carboxyls, or thiols. Such modifications are often critical for achieving high-affinity binding interactions with biological targets. Moreover, the cycloalkyl ring can be further functionalized through ring-opening reactions or metal-catalyzed cross-coupling processes, expanding its synthetic utility.

Recent advancements in drug discovery methodologies have highlighted the importance of computationally efficient virtual screening techniques combined with experimental validation. Compounds like 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid, with their well-defined three-dimensional structures, are ideal candidates for molecular docking studies aimed at identifying novel binding pockets on protein targets. Such computational approaches have accelerated the identification of promising lead compounds and reduced the time-to-market for new therapeutics. The structural features of this compound make it particularly amenable to virtual screening due to its rigid cycloalkyl core and polar functional groups capable of forming hydrogen bonds or ionic interactions with protein residues.

The pharmaceutical industry has increasingly recognized the value of non-peptide-based scaffolds in drug development due to their potential advantages over traditional peptides, including improved resistance to enzymatic degradation and enhanced oral bioavailability. The compound under discussion exemplifies this trend by combining a non-peptide core (cyclooctane) with functionalities typically found in peptide mimetics (amide bond and amine group). This combination allows for the design of molecules that mimic peptide bioactivity while avoiding some limitations associated with peptides themselves.

In conclusion, 1-({(tert-butoxy)carbonylamino}methyl)cyclooctane-1-carboxylic acid (CAS No. 2137610-57-0) represents a significant advancement in pharmaceutical chemistry as both an intermediate and a potential lead compound. Its unique structural features—comprising a cycloalkyl backbone with protective group functionalities—make it highly suitable for applications in peptidomimetic design, drug discovery, and molecular recognition technologies. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play an increasingly pivotal role in developing next-generation pharmaceuticals.